Cas no 98626-50-7 (O-Ethoxy Benazeprilat)

• Product Name: O-Ethoxy Benazeprilat
• CAS No: 98626-50-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 1002594
• PubChem ID: 2311
• Update Time: 2025-07-10

O-Ethoxy Benazeprilat Chemical and Physical Properties

Names and Identifiers

• benazepril
• ent-Benazepril
• 0ZV52P36A9
• CGP 42456A
• Benazepril, (+/-)-
• 1H-1-Benzazepine-1-acetic acid, 3-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)-2,3,4,5-tetrahydro-2-oxo-
• Benazepril hydrochloride impurity B [EP]
• Benazepril hydrochloride impurity A [EP]
• ((3RS)-3-(((1SR)-1-(Ethoxycarbonyl)-3-phenylpropyl)amino)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)acetic acid
• 1H-1-Benzazepine-1-acetic acid, 3-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)
• Benazepril EP Impurity B
• 2-[3-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl]acetic acid
• SCHEMBL678167
• 2-(3-((1-Ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetic acid
• NCGC00167782-01
• XPCFTKFZXHTYIP-UHFFFAOYSA-N
• 1H-1-Benzazepine-1-aceticacid, 3-[[1-(ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-,[R-(R*,S*)]- (9CI)
• 98626-50-7
• DB-056935
• CHEBI:91547
• 1-carboxymethyl-3-(1-ethoxycarbonyl-3-phenylpropylamino)-2,-3,4,5-tetrahydro-1H-[1]benzazepin-2-one
• HMS3604E05
• 1-Carboxymethyl-3-(1-ethoxycarbonyl-3-phenylpropylamino)-2,3,4,5-tetrahydro-1H-[1]benzazepin-2-one
• BRD-A15131297-003-01-9
• {3-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl}acetic acid
• CGS14824A
• Cyclohexanol, 5-methyl-2-(1-methylethenyl)-, acetate, (1a,2b,5a)-(+/-)-
• Q27163380
• CHEMBL1604571
• DTXSID10861088
• O-Ethoxy Benazeprilat

• Inchi： 1S/C24H28N2O5/c1-2-31-24(30)20(14-12-17-8-4-3-5-9-17)25-19-15-13-18-10-6-7-11-21(18)26(23(19)29)16-22(27)28/h3-11,19-20,25H,2,12-16H2,1H3,(H,27,28)/t19-,20-/m1/s1
• InChI Key： XPCFTKFZXHTYIP-WOJBJXKFSA-N
• SMILES： O=C1[C@@H](CCC2C=CC=CC=2N1CC(=O)O)N[C@@H](C(=O)OCC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 424.2
• Monoisotopic Mass: 424.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9
• XLogP3: 1.3

Experimental Properties

• Melting Point: 139 - 141 °C
• LogP: 3.02900

Additional information on O-Ethoxy Benazeprilat

Recent Advances in the Study of O-Ethoxy Benazeprilat (CAS: 98626-50-7): A Comprehensive Research Brief

O-Ethoxy Benazeprilat (CAS: 98626-50-7) is a derivative of benazeprilat, an active metabolite of the angiotensin-converting enzyme (ACE) inhibitor benazepril. Recent studies have focused on its potential therapeutic applications, pharmacokinetic properties, and synthetic pathways. This research brief consolidates the latest findings on O-Ethoxy Benazeprilat, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

One of the key areas of investigation has been the compound's enhanced stability and bioavailability compared to its parent molecule, benazeprilat. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize its metabolic profile. These studies reveal that the ethoxy modification significantly improves the compound's half-life, making it a promising candidate for long-acting ACE inhibitor formulations.

In addition to its pharmacokinetic advantages, O-Ethoxy Benazeprilat has shown potential in targeting specific cardiovascular pathologies. Recent in vitro and in vivo studies demonstrate its efficacy in reducing hypertension and mitigating endothelial dysfunction. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibits superior binding affinity to ACE compared to traditional inhibitors, suggesting a mechanism for its enhanced therapeutic effects.

The synthetic pathways for O-Ethoxy Benazeprilat have also been a focus of recent research. Innovative methodologies, including enzymatic catalysis and green chemistry approaches, have been explored to optimize yield and purity. A breakthrough study in Organic Process Research & Development detailed a scalable synthesis route that minimizes hazardous byproducts, aligning with the pharmaceutical industry's push toward sustainable manufacturing practices.

Despite these advancements, challenges remain in the clinical translation of O-Ethoxy Benazeprilat. Regulatory hurdles, such as comprehensive toxicity profiling and large-scale clinical trials, are critical next steps. However, the compound's unique properties and promising preclinical data position it as a compelling subject for future research and development.

In conclusion, O-Ethoxy Benazeprilat (CAS: 98626-50-7) represents a significant advancement in the design of ACE inhibitors. Its improved pharmacokinetics, therapeutic efficacy, and sustainable synthesis routes underscore its potential as a next-generation cardiovascular drug. Continued research and collaboration across academia and industry will be essential to fully realize its clinical benefits.